[[(2-Thiazolyl)amino]methylene]-1,1-bisphosphonate

• CAS No.: 118054-12-9
• Molecular Formula: C4H8N2O6P2S
• Molecular Weight: 274.13 g/mol
• IUPAC Name: [phosphono-(1,3-thiazol-2-ylamino)methyl]phosphonic acid
• InChI: InChI=1S/C4H8N2O6P2S/c7-13(8,9)4(14(10,11)12)6-3-5-1-2-15-3/h1-2,4H,(H,5,6)(H2,7,8,9)(H2,10,11,12)
• InChI Key: KCMZCJPKBVPPJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=N1)NC(P(=O)(O)O)P(=O)(O)O

Description

[[(2-Thiazolyl)amino]methylene]-1,1-bisphosphonate is a useful research compound. Its molecular formula is C4H8N2O6P2S and its molecular weight is 274.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

6.57 g (17 mmol) of 1-(thiazol-2-ylamino)-methane-1,1-diphosphonic acid tetraethyl ester are dissolved in 70 ml of N hydrochloric acid and heated under reflux for 6 hours. In the course of the reaction, the product separates out in the form of a fine white precipitate. After cooling to room temperature, filtration is carried out and the product is washed with aqueous methanol. 4.33 g (93% of the theoretical yield) of 1-(thiazol-2-ylamino)methane-1,1-diphosphonic acid of m.p. 275° (decomposition) are obtained.

Synthesis routes and methods II

Procedure details

7 g of phosphorus trichloride are mixed with 4.0 g of phosphorous acid and the mixture is heated, while stirring, at 60° for 1 hour. 6.12 g of N-(thiazol-2-yl)formamide are added thereto and the mixture is heated for a further 6 hours at approximately 60°. The mixture is then stirred with 30 ml of water, filtered with suction, subsequently washed with aqueous methanol and dried under reduced pressure. 2.0 g of 1-(thiazol-2-ylamino)methane-1,1-diphosphonic acid of m.p. 275° (decomposition) are obtained.